Cas no 25122-52-5 (21-Chloro-9-fluoro-11β,17-dihydroxy-16α-Methylpregna-1,4-diene-3,20-dione 17-Propionate)

• Product Name: 21-Chloro-9-fluoro-11β,17-dihydroxy-16α-Methylpregna-1,4-diene-3,20-dione 17-Propionate
• CAS No: 25122-52-5
• MF: C₂₅H₃₂ClFO₅
• MW: 466.97
• CID: 1060893
• PubChem ID: 12814308
• Update Time: 2025-05-20

21-Chloro-9-fluoro-11β,17-dihydroxy-16α-Methylpregna-1,4-diene-3,20-dione 17-Propionate Chemical and Physical Properties

Names and Identifiers

• 21-Chloro-9-fluoro-11β,17-dihydroxy-16α-methylpregna-1,4-diene-3,20-dione 17-Propionate
• Clobetasol Propionate EP Impurity C
• CID 145714621
• clavunate EP Impurity C
• Clobetasol Propionate Impurity 3(Clobetasol Propionate EP Impurity C)
• Clobetasol Impurity C
• Clobetasol Propionate EP IMP C
• Clobetasol Propionate EP Impurity C/(11beta,16alpha)-21-Chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxopropoxy)-pregna-1,4-diene-3,20-dione
• Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxopropoxy)-, (11β,16α)- (9CI)
• 21-Chloro-9-fluoro-11beta,17-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 17-Propionate
• 21-Chloro-9-fluoro-11beta-hydroxy-16alpha-methyl-3,20-dioxopregna-1,4-dien-17-yl propanoate
• CLOBETASOL PROPIONATE IMPURITY C [EP IMPURITY]
• KOG6AE3Q8J
• 21-Chloro-9-fluoro-11b-hydroxy-16a-methyl-3,20-dioxopregna-1,4-diene-17-yl propanoate
• (11beta,16alpha)-21-Chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxopropoxy)pregna-1,4-diene-3,20-dione
• UNII-KOG6AE3Q8J
• Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxopropoxy)-, (11beta,16alpha)-
• Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11beta,17-dihydroxy-16alpha-methyl-, 17-propionate
• Clobetasol propionate impurity C [EP]
• [(8S,9R,10S,11S,13S,14S,16R,17R)-17-(2-Chloroacetyl)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
• SCHEMBL11052078
• Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11-hydroxy-16-methyl-17-(1-oxopropoxy)-, (11ss,16a)- (9CI); Pregna-1,4-diene-3,20-dione, 21-chloro-9-fluoro-11ss,17-dihydroxy-16a-methyl-, 17-propionate (8CI); 21-Chloro-9-fluoro-11ss-hydroxy-16a-methyl-3,20-dioxopregna-1,4-dien-17-yl Propanoate
• 21-Chloro-9-fluoro-11b,17-dihydroxy-16a-methylpregna-1,4-diene-3,20-dione 17-Propionate
• 25122-52-5
• 21-Chloro-9-fluoro-11β,17-dihydroxy-16α-Methylpregna-1,4-diene-3,20-dione 17-Propionate

• Inchi： 1S/C25H32ClFO5/c1-5-21(31)32-25(20(30)13-26)14(2)10-18-17-7-6-15-11-16(28)8-9-22(15,3)24(17,27)19(29)12-23(18,25)4/h8-9,11,14,17-19,29H,5-7,10,12-13H2,1-4H3/t14-,17+,18+,19+,22-,23+,24+,25+/m1/s1
• InChI Key： CBGUOGMQLZIXBE-DOHKTAFGSA-N
• SMILES： ClCC([C@]1([C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)OC(CC)=O)=O

Computed Properties

• Exact Mass: 466.1922300g/mol
• Monoisotopic Mass: 466.1922300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 929
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.7

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: >209°C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Dioxane (Slightly), DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: Not available
• pka: 12.88±0.70(Predicted)

21-Chloro-9-fluoro-11β,17-dihydroxy-16α-Methylpregna-1,4-diene-3,20-dione 17-Propionate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)